Cas no 58665-71-7 (3,5-bis(trifluoromethyl)cyclohexan-1-amine)

• Product Name: 3,5-bis(trifluoromethyl)cyclohexan-1-amine
• CAS No: 58665-71-7
• MF: C₈H₁₁F₆N
• MW: 235.170063257217
• MDL: MFCD09040758
• CID: 3155346
• PubChem ID: 16228797
• Update Time: 2025-10-14

3,5-bis(trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(trifluoromethyl)cyclohexanamine
• EN300-30577
• HLLGJXAKKIPKMP-UHFFFAOYSA-N
• Z255150078
• 3,5-bis(trifluoromethyl)cyclohexan-1-amine
• MFCD09040758
• SCHEMBL11414408
• CS-0245493
• 58665-71-7
• AKOS001462761

• MDL： MFCD09040758
• Inchi： 1S/C8H11F6N/c9-7(10,11)4-1-5(8(12,13)14)3-6(15)2-4/h4-6H,1-3,15H2
• InChI Key： HLLGJXAKKIPKMP-UHFFFAOYSA-N
• SMILES： FC(C1CC(CC(C(F)(F)F)C1)N)(F)F

Computed Properties

• Exact Mass: 235.07956833Da
• Monoisotopic Mass: 235.07956833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

3,5-bis(trifluoromethyl)cyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-bis(trifluoromethyl)cyclohexan-1-amine

Comprehensive Guide to 3,5-bis(trifluoromethyl)cyclohexanamine (CAS No. 58665-71-7): Properties, Applications, and Market Insights

3,5-bis(trifluoromethyl)cyclohexanamine (CAS No. 58665-71-7) is a specialized fluorinated cyclohexylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in modern synthetic chemistry. The presence of electron-withdrawing trifluoromethyl moieties enhances its utility in nucleophilic substitution reactions and as a building block for more complex molecular architectures.

In recent years, the demand for fluorinated organic compounds like 3,5-bis(trifluoromethyl)cyclohexanamine has surged, particularly in the development of new-generation pharmaceuticals. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, with particular interest in its application for CNS-targeting drugs and antiviral agents. The compound's lipophilicity-enhancing properties, imparted by the trifluoromethyl groups, make it especially valuable in drug design where membrane permeability is crucial.

The synthesis of 3,5-bis(trifluoromethyl)cyclohexanamine typically involves multi-step processes starting from cyclohexanone derivatives. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing industry focus on sustainable chemical production. Analytical characterization of this compound typically employs NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis, with special attention to the stereochemical configuration of the cyclohexane ring.

Beyond pharmaceutical applications, 3,5-bis(trifluoromethyl)cyclohexanamine finds use in advanced material science. Its incorporation into polymeric materials can impart desirable properties such as enhanced thermal stability and chemical resistance. The compound's fluorine-rich structure makes it particularly interesting for developing specialty coatings and electronic materials where low surface energy and dielectric properties are required.

Market analysis indicates steady growth in demand for 3,5-bis(trifluoromethyl)cyclohexanamine, driven primarily by the expanding pharmaceutical R&D sector in North America and Asia-Pacific regions. Current research trends focus on optimizing large-scale synthesis protocols and developing novel derivatives with enhanced biological activity. The compound's unique structural features continue to inspire innovative applications in medicinal chemistry and material engineering.

From a regulatory perspective, 3,5-bis(trifluoromethyl)cyclohexanamine requires careful handling according to standard laboratory safety protocols, though it doesn't fall under restricted substance categories. Proper personal protective equipment (PPE) including chemical-resistant gloves and eye protection is recommended when working with this compound. Storage typically involves anhydrous conditions under inert atmosphere to maintain stability.

The future outlook for 3,5-bis(trifluoromethyl)cyclohexanamine appears promising, with ongoing research exploring its potential in catalysis and as a chiral auxiliary in asymmetric synthesis. The compound's versatility and the growing importance of fluorine chemistry in modern science suggest that interest in this specialty chemical will continue to expand across multiple scientific disciplines.